Cas no 650599-60-3 (1,1'-Biphenyl, 4-chloro-4'-hexadecyl-)

• Product Name: 1,1'-Biphenyl, 4-chloro-4'-hexadecyl-
• CAS No: 650599-60-3
• MF: C₂₈H₄₁Cl
• MW: 413.078147649765
• CID: 409033
• PubChem ID: 71377484
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-chloro-4'-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-chloro-4'-hexadecyl-
• 1-chloro-4-(4-hexadecylphenyl)benzene
• DTXSID80800121
• 4-CHLORO-4'-HEXADECYL-1,1'-BIPHENYL
• 650599-60-3

• Inchi： 1S/C28H41Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25-17-19-26(20-18-25)27-21-23-28(29)24-22-27/h17-24H,2-16H2,1H3
• InChI Key： HLSXYVAFMCMEGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.28993
• Monoisotopic Mass: 412.2896790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0